(3R,4R)-rel-3-Fluorotetrahydro-2H-pyran-4-amine hydrochloride

• IUPAC Name: (3R,4R)-3-fluorooxan-4-amine;hydrochloride
• InChI: InChI=1S/C5H10FNO.ClH/c6-4-3-8-2-1-5(4)7;/h4-5H,1-3,7H2;1H/t4-,5+;/m0./s1
• InChI Key: JYZWPWDEIMDHFF-UYXJWNHNSA-N
• Canonical SMILES: C1COCC(C1N)F.Cl
• Isomeric SMILES: C1COC[C@@H]([C@@H]1N)F.Cl
• Molecular Formula: C5H11ClFNO
• Molecular Weight: 155.60 g/mol

Description

This compound is a fluorinated derivative of tetrahydro-2H-pyran-4-amine, which is a type of cyclic amine. Fluorinated compounds are often used in medicinal chemistry due to their unique properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through nucleophilic substitution reactions or ring-closing reactions.

Molecular Structure Analysis

The compound likely contains a six-membered ring with one oxygen atom (forming a tetrahydropyran), an amine group (-NH2), and a fluorine atom. The (3R,4R) notation indicates the configuration of the chiral centers in the molecule.

Chemical Reactions Analysis

Amines, such as this compound, can participate in a variety of chemical reactions, including acid-base reactions, alkylation, and reactions with carbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, amines have a basic character and can form salts with acids. The presence of the fluorine atom could affect the compound’s reactivity and stability.

Scientific Research Applications

Synthesis Techniques and Molecular Interactions

One of the prominent research applications of related compounds to (3R,4R)-rel-3-Fluorotetrahydro-2H-pyran-4-amine hydrochloride involves innovative synthesis techniques. For instance, the one-pot microwave-assisted synthesis of water-soluble pyran derivatives shows the potential for efficient and high-yield chemical synthesis, utilizing microwave heating to enhance reaction rates and yields without byproducts, as demonstrated in the synthesis of a Glucose amine Schiff base (GASB-1) (Hijji et al., 2021). This method points to the broader applicability of microwave-assisted synthesis in producing complex organic compounds efficiently.

Molecular Electronics and Spectroscopy

The study of molecular electronic potential (MEP), Mulliken atomic charge (MAC), and natural population analysis (NPA) alongside spectral analysis through IR and UV-Vis spectra matched with DFT computations provides insights into the electronic properties of synthesized compounds. These analyses are crucial for understanding the electronic interactions within molecules and their potential applications in molecular electronics and spectroscopy, as highlighted by the detailed characterization of GASB-1 (Hijji et al., 2021).

Nucleic Acid Interactions

Further, compounds structurally related to (3R,4R)-rel-3-Fluorotetrahydro-2H-pyran-4-amine hydrochloride have been explored for their interactions with nucleic acids. The study on intercalating nucleic acids (INAs) with insertion of N-(pyren-1-ylmethyl)-(3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol highlights their potential in modulating the stability of DNA and RNA duplexes and DNA three-way junctions. Such modifications can significantly impact the structural dynamics of nucleic acids, suggesting applications in genetic engineering and molecular biology (Filichev & Pedersen, 2003).

Fluorine Effects on Molecular Conformations

The study of fluorine effects on molecular conformations of 2-amino-2-fluorotetrahydro-2H-pyrans reveals the significant impact of fluorine atoms on the stability and conformational preferences of these compounds. Such insights are invaluable for the design of fluorine-containing pharmaceuticals and materials, where the precise control of molecular conformation can dictate the compound's physical properties and biological activity (Tsipis, 2022).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. For example, some amines act as neurotransmitters, while others may inhibit or activate certain enzymes.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling. The specific safety and hazard information would depend on the compound’s properties.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. Fluorinated compounds are of interest in various fields, including medicinal chemistry and material science.